Cas no 76331-45-8 (9H-Fluoren-9-one,1,4-dimethyl-2,3-bis(4-methylphenyl)-)

• Product Name: 9H-Fluoren-9-one,1,4-dimethyl-2,3-bis(4-methylphenyl)-
• CAS No: 76331-45-8
• MF: C₂₉H₂₄O
• MW: 388.500267982483
• CID: 580253
• PubChem ID: 331662
• Update Time: 2025-04-19

9H-Fluoren-9-one,1,4-dimethyl-2,3-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluoren-9-one,1,4-dimethyl-2,3-bis(4-methylphenyl)-
• 1,4-dimethyl-2,3-bis(4-methylphenyl)fluoren-9-one
• 76331-45-8
• DTXSID90318085
• NSC-325688
• NSC325688

• Inchi： 1S/C29H24O/c1-17-9-13-21(14-10-17)25-19(3)27-23-7-5-6-8-24(23)29(30)28(27)20(4)26(25)22-15-11-18(2)12-16-22/h5-16H,1-4H3
• InChI Key： RHSVFXLVLVXBEJ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2=C(C)C(C3C=CC(C)=CC=3)=C(C3C=CC(C)=CC=3)C(C)=C21

Computed Properties

• Exact Mass: 388.182715
• Monoisotopic Mass: 388.182715
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 7.8

Experimental Properties

• Density: 1.14
• Boiling Point: 529.8°Cat760mmHg
• Flash Point: 228.3°C
• Refractive Index: 1.638
• PSA: 17.07000
• LogP: 7.46560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes